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chloride

CAS No.: 1936058-71-7

Cat. No.: B2975676

Get Quote

Executive Summary
2-(Oxan-3-yl)ethane-1-sulfonyl chloride (CAS: 1936058-71-7) is a highly reactive,

bifunctional organic intermediate utilized in advanced drug development and synthetic

chemistry. Structurally, it comprises a tetrahydropyran (oxane) ring linked via an ethyl chain to a

terminal sulfonyl chloride (-SO₂Cl) moiety. Because sulfonyl chlorides are highly susceptible to

hydrolysis, acquiring pristine spectral data requires rigorous, self-validating analytical protocols.

This whitepaper provides an in-depth theoretical and empirical baseline for the Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiling of this

compound, detailing the causality behind the observed spectral phenomena and the

experimental choices required for accurate characterization.
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The NMR signature of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride is dominated by the profound

electron-withdrawing effect of the -SO₂Cl group and the descreening effect of the ether oxygen

within the oxane ring.

The sulfonyl chloride group exerts a strong inductive pull (-I effect), which significantly

deshields the adjacent methylene protons (H-1'), shifting them downfield to approximately

3.65–3.75 ppm[1]. Conversely, the oxane ring presents a complex multiplet structure due to the

axial-equatorial proton environments adjacent to the oxygen atom (H-2 and H-6), which

typically resonate between 3.30 and 3.95 ppm[2].

Quantitative Data: Predicted ¹H and ¹³C NMR
Assignments
Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)
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Proton
Environment

Chemical Shift
(ppm)

Multiplicity Integration
Causality /
Assignment

H-1' (-CH₂-
SO₂Cl)

3.65 – 3.75 Triplet (t) 2H

Strong
deshielding by
the highly
electronegativ
e -SO₂Cl
group.

H-2' (-CH₂-CH₂-

SO₂Cl)
1.80 – 1.95 Multiplet (m) 2H

Aliphatic linker;

split by H-1' and

the oxane

methine proton.

H-2, H-6 (Oxane

-O-CH₂-)

3.80 – 3.95

(eq)3.30 – 3.40

(ax)

Multiplet (m) 4H

Deshielded by

the adjacent

ether oxygen;

distinct

axial/equatorial

shifts.

H-3 (Oxane

methine)
1.60 – 1.75 Multiplet (m) 1H

Branching point

connecting the

ethyl chain to the

ring.

| H-4, H-5 (Oxane -CH₂-) | 1.25 – 1.70 | Multiplet (m) | 4H | Shielded aliphatic ring protons. |

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)
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Carbon Environment Chemical Shift (ppm) Causality / Assignment

C-1' (-CH₂-SO₂Cl) 65.0 – 68.0
Directly bonded to the
electron-deficient sulfur
atom.

C-2, C-6 (Oxane -O-CH₂-) 68.0 – 74.0
Directly bonded to the

electronegative oxygen atom.

C-3 (Oxane -CH-) 32.0 – 35.0
Methine carbon at the

substitution point.

C-2' (-CH₂-CH₂-SO₂Cl) 28.0 – 31.0 Aliphatic linker carbon.

| C-4, C-5 (Oxane -CH₂-) | 25.0 – 30.0 | Aliphatic backbone of the oxane ring. |

Infrared (IR) Spectroscopy Analysis
IR spectroscopy is critical for confirming the integrity of the sulfonyl chloride functional group,

which can easily degrade into a sulfonic acid upon exposure to atmospheric moisture. The

presence of the intact -SO₂Cl group is definitively confirmed by two intense stretching

vibrations: the asymmetric S=O stretch and the symmetric S=O stretch[1][3].

Table 3: Key IR Vibrational Modes (ATR-FTIR)
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Wavenumber
(cm⁻¹)

Intensity Assignment
Causality /
Structural
Significance

2850 – 2950 Medium C-H stretch (sp³)

Represents the
alkyl chain and
oxane ring C-H
bonds.

1370 – 1410 Strong
S=O asymmetric

stretch

Highly polar S=O

bonds in the sulfonyl

chloride moiety[1].

1160 – 1200 Strong
S=O symmetric

stretch

In-phase stretching of

the S=O bonds[3].

1080 – 1100 Strong C-O-C stretch

Confirms the intact

ether linkage in the

oxane ring.

| 550 – 600 | Medium | S-Cl stretch | Heavy atom bond vibration confirming the chloride

attachment. |

Mass Spectrometry (MS) & Fragmentation Pathways
Under Electron Ionization (EI, 70 eV), 2-(Oxan-3-yl)ethane-1-sulfonyl chloride exhibits a

highly predictable fragmentation cascade. The intact molecular ion [M]⁺• appears at m/z 212

and m/z 214 in a characteristic 3:1 ratio, dictated by the natural isotopic abundance of ³⁵Cl and

³⁷Cl[4].

Because the S-Cl bond is relatively weak, the molecule readily undergoes homolytic cleavage

to expel a chlorine radical. Furthermore, heterolytic cleavage of the ethyl-sulfonyl bond yields a

diagnostic [SO₂Cl]⁺ cation at m/z 99[1].

Table 4: EI-MS Fragmentation Data
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m/z
Relative
Abundance

Fragment Ion
Causality /
Mechanism

212 / 214 Low [M]⁺•
Intact molecular
ion (3:1 isotopic
ratio).

177 Medium [M - Cl]⁺
Homolytic cleavage of

the weak S-Cl bond.

113 High [M - SO₂Cl]⁺

Loss of the sulfonyl

chloride radical,

leaving the 2-(oxan-3-

yl)ethyl cation.

99 / 101 Low [SO₂Cl]⁺

Heterolytic cleavage

retaining charge on

the sulfonyl group[1].

| 85 | Base Peak (100%) |[Oxan-3-yl]⁺ | Cleavage of the ethyl linker from the oxane ring. |

Molecular Ion [M]⁺•
m/z 212 (³⁵Cl) / 214 (³⁷Cl)

[M - Cl]⁺
m/z 177

 - Cl• (-35 Da)

[M - SO₂Cl]⁺
m/z 113

 - •SO₂Cl (-99 Da)

[SO₂Cl]⁺
m/z 99

 Heterolytic cleavage

Oxan-3-yl Cation
m/z 85

 - C₂H₄ (-28 Da)

Click to download full resolution via product page

Logical fragmentation pathway of 2-(Oxan-3-yl)ethane-1-sulfonyl chloride under EI-MS.
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Experimental Protocols & Self-Validating Systems
To ensure scientific integrity, spectral acquisition must not rely on blind data collection. Every

protocol must incorporate an internal mechanism to validate the accuracy of the instrument and

the purity of the sample.

Protocol A: Self-Validating NMR Workflow
Objective: Acquire high-resolution ¹H and ¹³C NMR spectra while preventing hydrolysis of the

sulfonyl chloride.

Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of strictly anhydrous CDCl₃.

Causality: Anhydrous solvent prevents the conversion of -SO₂Cl to -SO₃H.

Internal Standard Addition: Ensure the CDCl₃ contains 0.03% v/v Tetramethylsilane (TMS).

Lock & Shim: Insert the sample and lock onto the deuterium signal of CDCl₃. Run an

automated gradient shimming protocol.

Self-Validation Check: Before full acquisition, run a single 1D ¹H scan.

Validation Criteria: The TMS peak must be exactly at 0.00 ppm. The solvent residual peak

must be a sharp singlet at exactly 7.26 ppm. If the solvent peak is broad, the shimming

has failed, and the protocol must loop back to Step 3.

Acquisition: Proceed with full ¹H (16 scans) and ¹³C (512 scans) acquisition.

Sample Prep
(Anhydrous CDCl₃ + TMS)

Lock & Shim
(Automated Gradient)

Data Acquisition
(1H, 13C, 2D)

Processing
(FT & Phase)

Self-Validation
(TMS=0.0, S/N>100)

 Fail (Re-shim)

Click to download full resolution via product page

Self-validating experimental workflow for NMR spectral acquisition and calibration.

Protocol B: Self-Validating GC-MS Workflow
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Objective: Obtain accurate mass fragmentation without thermal degradation.

Instrument Tuning (Self-Validation): Prior to sample injection, infuse Perfluorotributylamine

(PFTBA) into the MS source.

Validation Criteria: The system must accurately resolve the PFTBA calibration masses at

m/z 69, 219, and 502 with correct isotopic ratios. If tuning fails, the source must be

cleaned or the quadrupole recalibrated.

Sample Injection: Inject 1 µL of a 1 mg/mL solution (in anhydrous dichloromethane) into the

GC inlet (250°C).

Acquisition: Run the EI source at 70 eV and scan from m/z 50 to 300.

Protocol C: Self-Validating ATR-FTIR Workflow
Background Scan (Self-Validation): Before loading the sample, acquire a 32-scan

background spectrum of the empty ATR crystal.

Validation Criteria: The background must show >95% transmittance and no atmospheric

water vapor peaks (3500-3900 cm⁻¹). If water is present, purge the system with dry N₂.

Sample Application: Place a neat drop of the compound onto the diamond ATR crystal.

Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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